Cas no 1803712-54-0 (Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate
• CAS No: 1803712-54-0
• MF: C₁₁H₅F₆NO₂S
• MW: 329.218322515488
• CID: 4949399
• Update Time: 2025-10-28

Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H5F6NO2S/c1-20-9(19)7-6(21-11(15,16)17)3-2-5(4-18)8(7)10(12,13)14/h2-3H,1H3
• InChI Key： AXCXZCPTAFAUNZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=C(C#N)C(C(F)(F)F)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 440
• XLogP3: 4.1
• Topological Polar Surface Area: 75.4

Additional information on Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate

Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate (CAS No. 1803712-54-0): A Comprehensive Overview

Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate (CAS No. 1803712-54-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular formula of Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate is C₁₀H₄Cl₂F₆N₂O₃, reflecting its composition of carbon, hydrogen, chlorine, fluorine, nitrogen, and oxygen atoms. The presence of multiple fluorine atoms and cyano groups contributes to its high electronegativity and reactivity, making it a versatile building block for further chemical modifications.

In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethyl and trifluoromethylthio groups in Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate are particularly noteworthy, as they have been shown to enhance the pharmacological activity of numerous drug candidates.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have leveraged the structural features of Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate to develop novel inhibitors that target specific kinases with high selectivity. For instance, studies have demonstrated its effectiveness in generating inhibitors that exhibit potent activity against tyrosine kinases, which are key players in cancer cell proliferation.

The compound's ability to serve as a precursor for more complex molecules has also been explored in the development of agrochemicals. Fluorinated compounds are known to possess improved resistance to degradation by environmental factors, making them ideal for use in pesticides and herbicides. By incorporating Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate into synthetic pathways, researchers have been able to create novel agrochemicals that offer enhanced efficacy and longer-lasting activity.

Advances in synthetic methodologies have further expanded the applications of Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient introduction of functional groups at specific positions within the molecule. This has allowed chemists to tailor the properties of derived compounds for targeted biological activities. For example, palladium-catalyzed coupling reactions have been utilized to attach various pharmacophores to the benzoate core, resulting in molecules with improved solubility and bioavailability.

The role of computational chemistry in optimizing the synthesis and properties of Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate cannot be overstated. Molecular modeling techniques have provided invaluable insights into the structural and electronic properties of this compound, guiding researchers in designing more effective synthetic routes. Additionally, computational methods have been employed to predict the binding interactions between this compound and biological targets, facilitating the rational design of drug candidates.

In conclusion, Methyl 3-cyano-2-trifluoromethyl-6-(trifluoromethylthio)benzoate represents a significant advancement in the field of organic chemistry. Its unique structural features and reactivity make it a valuable tool for pharmaceutical and agrochemical research. As our understanding of fluorinated compounds continues to grow, it is likely that this compound will play an even greater role in the development of next-generation therapeutics and crop protection agents.